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Compound Name: Ethyl 4-(butylamino)benzoate

Cat. No.: B140794

An In-depth Technical Guide to the Chemical Properties of Ethyl 4-(butylamino)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-(butylamino)benzoate is an organic compound that serves as a key intermediate in
the synthesis of various pharmaceutical compounds, most notably the local anesthetic
tetracaine.[1][2] Its chemical structure, characterized by an ethyl ester of 4-(butylamino)benzoic
acid, makes it a subject of interest in medicinal chemistry and drug development.[2][3] This
technical guide provides a comprehensive overview of the chemical properties, synthesis, and
analytical data of Ethyl 4-(butylamino)benzoate.

Chemical and Physical Properties

The fundamental chemical and physical properties of Ethyl 4-(butylamino)benzoate are
summarized in the tables below, providing a consolidated reference for researchers.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name ethyl 4-(butylamino)benzoate[4]
CAS Number 94-32-6[1][4]

Molecular Formula

C13H1oNO2[1][4][5]

Molecular Weight 221.30 g/mol [3][6]

SMILES CCCCNC1=CC=C(C=C1)C(=0)OCC[4]

nChi 1S/C13H19NO2/c1-3-5-10-14-12-8-6-11(7-9-
12)13(15)16-4-2/h6-9,14H,3-5,10H2,1-2H3[4]

InChlKey GTXRSQYDLPYYNW-UHFFFAOYSA-N[4]

Table 2: Physical Properties

Property Value
White to off-white or light yellow crystalline
Appearance
powder[1][4][6]
Melting Point 68-70 °C[1][2]
Boiling Point 220 °C at 2 mmHg[1][2]
Solubility Slightly soluble in DMSO and Methanol[1][2]
) Approximately 1.0451 g/cm3 (rough estimate)[1]
Density

[2]

Refractive Index

Approximately 1.5175 (estimate)[1][2]

Flash Point

158.4 °C[1]

Vapor Pressure

9.87E-05 mmHg at 25°C[1]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of Ethyl 4-

(butylamino)benzoate. The following table summarizes the available spectral information.
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Table 3: Spectroscopic Data

Technique Data Availability / Key Features

1H NMR Spectra are available.[4][7][8]

13C NMR Spectra are available.[7][9]

Infrared (IR) Spectra are available (KBr disc, nujol mull).[7]

Mass spectra are available, with major
Mass Spectrometry (MS) fragments observed.[4]

Experimental Protocols
Synthesis of Ethyl 4-(butylamino)benzoate

A common method for the synthesis of Ethyl 4-(butylamino)benzoate involves the reductive
amination of ethyl p-nitrobenzoate.[10]

Materials:

» p-Nitrobenzoate (93.9 g, 0.48 mol)
e Methanol (138.2 g, 4.32 mol)

e n-Butyraldehyde (38.1 g, 0.53 mol)
e Zinc powder (124.8 g, 1.92 mol)

e Acetic acid (230.4 g, 3.84 mol)

o Ethyl acetate

o Water

Procedure:

e To a 1L four-necked flask equipped with a stirrer, a spherical condenser, a thermometer, and
a constant pressure dropping funnel, add p-nitrobenzoate and methanol.[10]
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e Add n-butyraldehyde and zinc powder to the mixture.[10]
e Cool the mixture to 0-5 °C.[10]
o Slowly add acetic acid to the system over a period of 30 minutes.[10]

» Allow the reaction to proceed at room temperature for approximately 2 hours, monitoring the
progress using Thin Layer Chromatography (TLC).[10]

 After the reaction is complete, the light brown-yellow transparent liquid is obtained by direct
pumping.[10]

o Wash the filter cake with water (3 x 50 mL).[10]

e The generated salt is removed, and the zinc powder is recovered. The mother liquor is
subjected to reduced pressure evaporation to recover the methanol.[10]

» Dissolve the remaining residue in 200 mL of ethyl acetate and wash to remove salt and
acetic acid.[10]

e Dry the organic phase to yield the crude product of ethyl p-butylamino benzoate. A yield of
approximately 94.7% can be expected.[10]

Logical Relationships and Use

Ethyl 4-(butylamino)benzoate is a significant intermediate in organic synthesis. Its primary
application is in the production of the local anesthetic tetracaine.[1] This relationship can be
visualized as a straightforward synthesis pathway.

Alkylation/ Further
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Synthesis pathway of Tetracaine from precursors.

Safety and Handling
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Ethyl 4-(butylamino)benzoate should be handled with care in a laboratory setting. It is
classified as harmful if swallowed and may cause skin, eye, and respiratory irritation.[11]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

» Handling: Avoid formation of dust and aerosols. Use in a well-ventilated area.[12]

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool
place.[1][12]

Conclusion

This technical guide has provided a detailed overview of the chemical properties, synthesis,
and key applications of Ethyl 4-(butylamino)benzoate. The compiled data and protocols are
intended to support researchers and professionals in the fields of chemical synthesis and drug
development in their work with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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